molecular formula C14H10N2O2S B7518336 1-[4-(5-Thien-2-yl-1,3,4-oxadiazol-2-yl)phenyl]ethanone

1-[4-(5-Thien-2-yl-1,3,4-oxadiazol-2-yl)phenyl]ethanone

Cat. No.: B7518336
M. Wt: 270.31 g/mol
InChI Key: RXISPJCIGRYVLD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-[4-(5-Thien-2-yl-1,3,4-oxadiazol-2-yl)phenyl]ethanone” is a compound that belongs to the class of 1,3,4-oxadiazole derivatives . Oxadiazoles are heterocyclic compounds containing one oxygen and two nitrogen atoms in a five-membered ring . They possess a diversity of useful biological effects .


Synthesis Analysis

The synthesis of 1,3,4-oxadiazoles, including “this compound”, typically involves reactions of acid hydrazides (or hydrazine) with acid chlorides/carboxylic acids and direct cyclization of diacylhydrazines using a variety of dehydrating agents such as phosphorous oxychloride .


Chemical Reactions Analysis

The chemical reactions involved in the synthesis of “this compound” typically include reactions of acid hydrazides with acid chlorides/carboxylic acids and direct cyclization of diacylhydrazines .

Mechanism of Action

The mechanism of action of 1,3,4-oxadiazole derivatives is diverse and depends on their specific structures. Some derivatives have shown potent antibacterial activity and have been found to interact with amino acid residues in the active site of peptide deformylase . Other derivatives have demonstrated anticancer potential by inhibiting specific cancer biological targets .

Future Directions

The future directions for research on “1-[4-(5-Thien-2-yl-1,3,4-oxadiazol-2-yl)phenyl]ethanone” and similar compounds could include further exploration of their biological activities, particularly their potential as antibacterial and anticancer agents . Additionally, more studies could be conducted to better understand their synthesis, chemical reactions, and physical and chemical properties.

Properties

IUPAC Name

1-[4-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)phenyl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10N2O2S/c1-9(17)10-4-6-11(7-5-10)13-15-16-14(18-13)12-3-2-8-19-12/h2-8H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RXISPJCIGRYVLD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)C1=CC=C(C=C1)C2=NN=C(O2)C3=CC=CS3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H10N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

270.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.